(2E,4E)-5-phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile

• IUPAC Name: (2E,4E)-5-phenyl-2-(pyrrolidine-1-carbonyl)penta-2,4-dienenitrile
• InChI: InChI=1S/C16H16N2O/c17-13-15(16(19)18-11-4-5-12-18)10-6-9-14-7-2-1-3-8-14/h1-3,6-10H,4-5,11-12H2/b9-6+,15-10+
• InChI Key: IVDFPFRCLLSZDB-UJHPFZFGSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C(=CC=CC2=CC=CC=C2)C#N
• Isomeric SMILES: C1CCN(C1)C(=O)/C(=C/C=C/C2=CC=CC=C2)/C#N
• Molecular Formula: C16H16N2O
• Molecular Weight: 252.31 g/mol
• Solubility: 7.3 [ug/mL] (The mean of the results at pH 7.4)

Description

(2E,4E)-5-phenyl-2-(pyrrolidin-1-ylcarbonyl)penta-2,4-dienenitrile, also known as PPND, is a small molecule organic compound that has gained significant attention in scientific research. PPND is a nitrile derivative of β-carboline, which is a class of alkaloids found in plants and animals. PPND has been studied extensively for its potential use in various fields, including medicinal chemistry, neuroscience, and pharmacology.

Scientific Research Applications

Material Science and Conductivity

Poly[bis(pyrrol-2-yl)arylenes] are conducting polymers synthesized from low oxidation potential monomers based on pyrrole, indicating potential applications in electronic and optoelectronic devices due to their stability in the conducting form (Sotzing et al., 1996).

Organic Synthesis and Chemical Reactions

Several studies focus on the synthesis and reactions of structurally related compounds, showcasing their versatility in organic synthesis. For example, noncatalytic annulation of 4-hydroxy-4-methylpent-2-ynenitrile to 3,3-dimethyl-2-phenyl-3H-pyrrole highlights a stereoselective synthesis approach, showcasing the compound's utility in generating complex organic structures (Oparina et al., 2018).

Sensor Technology

Large π-conjugated α-cyanostilbene derivatives have been designed as colorimetric sensors for volatile acids and organic amine gases, indicating the relevance of structurally similar compounds in developing sensitive and selective chemical sensors (Cao et al., 2020).

Molecular Docking and Pharmacological Potential

Azafluorene derivatives have been synthesized and analyzed for their potential as inhibitors of SARS CoV-2 RdRp, demonstrating the biomedical research applications of related chemical structures. These compounds underwent extensive computational and molecular docking analyses to evaluate their efficacy against COVID-19 (Venkateshan et al., 2020).